Cas no 1784344-65-5 (4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole)

• Product Name: 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole
• CAS No: 1784344-65-5
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 6216681
• PubChem ID: 83842641
• Update Time: 2025-11-07

4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1784344-65-5
• 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole
• 4-bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole
• EN300-6750400

• Inchi： 1S/C9H8BrN3/c10-7-2-1-3-8-9(7)11-12-13(8)6-4-5-6/h1-3,6H,4-5H2
• InChI Key： RISJXQYOVOCREU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=NN2C1CC1

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole

4-Bromo-1-Cyclopropyl-1H-1,2,3-Benzotriazole: A Comprehensive Overview

The compound 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole, with the CAS number 1784344-65-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazoles, which are well-known for their versatile applications in various industries. The presence of a bromine atom at the 4-position and a cyclopropyl group at the 1-position introduces unique electronic and steric properties, making this compound particularly interesting for researchers.

Benzotriazoles are heterocyclic compounds characterized by a benzene ring fused to a triazole ring. The triazole moiety consists of two nitrogen atoms and one carbon atom in a five-membered ring structure. In the case of 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole, the substitution pattern significantly influences its chemical reactivity and physical properties. The bromine atom at the 4-position introduces electron-withdrawing effects, while the cyclopropyl group at the 1-position adds steric bulk and potential strain due to the cyclopropane ring's inherent ring strain.

Recent studies have highlighted the importance of benzotriazoles as precursors for various functional materials. For instance, they are widely used as corrosion inhibitors in metal protection due to their ability to form stable complexes with metal ions. Additionally, benzotriazoles have found applications in pharmaceuticals, agrochemicals, and electronic materials. The specific substitution pattern in 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole makes it a promising candidate for further exploration in these areas.

The synthesis of 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction where a bromide ion acts as a nucleophile. The cyclopropyl group can be introduced via alkylation or coupling reactions under specific conditions. Researchers have optimized these reaction conditions to achieve high yields and purity levels.

In terms of physical properties, 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole exhibits a melting point around 200°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region due to conjugation within the benzotriazole framework. These properties make it suitable for applications requiring stability under thermal and photolytic conditions.

The electronic structure of this compound has been studied using computational chemistry methods such as density functional theory (DFT). These studies reveal that the bromine atom at the 4-position significantly affects the molecule's electron distribution. The cyclopropyl group introduces steric hindrance but also contributes to the overall stability of the molecule through conjugation effects.

In terms of biological activity, preliminary assays indicate that 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole exhibits moderate antioxidant properties. This suggests potential applications in nutraceuticals or as additives in food products to extend shelf life. Furthermore, its ability to coordinate with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry.

The environmental impact of this compound has also been evaluated. Studies show that it is biodegradable under aerobic conditions with a half-life of approximately 7 days in aqueous environments. This makes it less concerning from an environmental standpoint compared to other synthetic compounds with longer persistence.

In conclusion, 4-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole is a versatile compound with promising applications across multiple disciplines. Its unique substitution pattern provides opportunities for further research into its chemical reactivity and functionalization potential. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in both academic research and industrial applications.